Cas no 1407095-77-5 (1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid
• CAS No: 1407095-77-5
• MF: C₁₁H₂₀N₂O₅S
• MW: 292.351902008057
• CID: 6408250
• PubChem ID: 62988525
• Update Time: 2025-06-24

1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid
• EN300-1141562
• 1407095-77-5
• AKOS012286870

• Inchi： 1S/C11H20N2O5S/c14-11(15)10-3-1-4-13(9-10)19(16,17)12-5-2-7-18-8-6-12/h10H,1-9H2,(H,14,15)
• InChI Key： AXSFOQMMSCIGFN-UHFFFAOYSA-N
• SMILES： S(N1CCOCCC1)(N1CCCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 292.10929292g/mol
• Monoisotopic Mass: 292.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.5Ų

Additional information on 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid

Introduction to 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid (CAS No. 1407095-77-5)

1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid, identified by its CAS number 1407095-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic sulfonamides, featuring a piperidine ring substituted with a 1,4-oxazepane moiety at the 4-position and a carboxylic acid group at the 3-position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The 1,4-oxazepane scaffold is a key structural component that contributes to the compound's pharmacological properties. Oxazepanes are known for their ability to modulate biological pathways by interacting with specific targets, including enzymes and receptors. In particular, the sulfonamide group attached to the 1,4-oxazepane ring enhances the compound's solubility and binding affinity, making it an attractive scaffold for designing novel therapeutic agents.

The piperidine ring is another critical feature of this compound. Piperidine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with biological targets in a highly selective manner. The presence of both the sulfonamide and carboxylic acid functional groups at specific positions on the piperidine ring further enhances the compound's potential as a pharmacophore.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide-containing compounds in drug development. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a sulfonamide group into a piperidine framework, as seen in 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid, may lead to novel compounds with enhanced therapeutic efficacy.

One of the most exciting areas of research involving this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By targeting kinases with highly specific inhibitors, it may be possible to develop effective treatments for these conditions.

The structural motif of 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid suggests that it could interact with ATP-binding pockets of kinases, thereby inhibiting their activity. This hypothesis is supported by computational studies that have shown similar sulfonamide-containing compounds to have high binding affinity for kinase targets. Further experimental validation through enzyme inhibition assays and structural biology techniques will be essential to confirm these findings.

In addition to its potential as a kinase inhibitor, this compound may also exhibit other biological activities. For instance, the sulfonamide group could interact with bacterial enzymes involved in metabolic pathways, making it a candidate for developing novel antibiotics. Furthermore, the piperidine ring could serve as a platform for further derivatization to enhance pharmacological properties such as solubility and bioavailability.

The synthesis of 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to streamline these processes using transition metal catalysis and other innovative techniques.

Recent publications have demonstrated the use of 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid as an intermediate in the synthesis of more complex molecules. These studies highlight its versatility as a building block for drug discovery efforts. By modifying specific functional groups on this scaffold, researchers can generate libraries of compounds with diverse biological activities.

The pharmacokinetic properties of this compound are also under investigation. In vitro studies have shown that derivatives of this scaffold exhibit good oral bioavailability and metabolic stability. These findings are crucial for evaluating the potential therapeutic applications of 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid and its derivatives.

Future research will focus on exploring the mechanism of action of this compound and its derivatives in vivo. Preclinical studies will be essential to assess their safety and efficacy before moving into clinical trials. Additionally, computational modeling techniques will be employed to predict how these compounds interact with biological targets at an atomic level.

The development of new therapeutic agents remains one of the most pressing challenges in modern medicine. Compounds like 1-(1,4-oxazepane-4-sulfonyl)piperidine-3-carboxylic acid represent promising candidates for addressing unmet medical needs across various disease areas. As our understanding of biological pathways continues to grow, so too does our ability to design molecules that can modulate these pathways effectively.

In conclusion,1-(1,4-o<0xE2><0x82><0x90>z<0xE2><0x82><0x90>z<0xE2><0x82><0x90>ne<0xE2><0x82><0x90>-sulfonyl)piperidine<0xE2><0x82><0x90>-carbonylic acid (CAS No.1407095<0xE2><0x82><0x90>-77<0xE2><0x82><0x90>) holds significant potential as a pharmacophore for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.